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Compound of Interest

Compound Name: Cinnamoylglycine-d2

Cat. No.: B15127896 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Cinnamoylglycine-d2 is the deuterated form of Cinnamoylglycine, a metabolite derived from

the conjugation of cinnamic acid and glycine. Emerging as a significant biomarker,

Cinnamoylglycine offers a window into the intricate interplay between diet, gut microbiota, and

host metabolism. Its stable isotope-labeled counterpart, Cinnamoylglycine-d2, serves as an

invaluable internal standard for accurate quantification in complex biological matrices, a critical

requirement for robust clinical and preclinical research. This technical guide provides a

comprehensive overview of Cinnamoylglycine-d2, including its suppliers, pricing, a detailed

synthesis protocol, an analytical methodology for its quantification, and its role in biological

pathways.

Supplier and Pricing Information
For researchers seeking to procure Cinnamoylglycine-d2, several specialized chemical

suppliers offer this stable isotope-labeled compound. The pricing can vary based on the

quantity and purity required. Below is a summary of available suppliers and their current

pricing.
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Supplier
Catalog
Number

Quantity Price (USD) Availability

MedChemExpres

s
HY-113589S 1 mg 276 In Stock

MedChemExpres

s
HY-113589S 5 mg 690 In Stock

Gentaur N/A N/A Ask for Quote 24/48H for Stock

Note: Prices are subject to change and may not include shipping and handling fees. It is

recommended to contact the suppliers directly for the most up-to-date information.

The Role of Cinnamoylglycine in Biological Systems
Cinnamoylglycine is a fascinating metabolite that sits at the crossroads of xenobiotic and

endogenous metabolic pathways. Its presence and concentration in biological fluids, such as

urine and plasma, are indicative of several physiological and pathophysiological processes.

Cinnamic acid, the precursor to Cinnamoylglycine, is a naturally occurring phenolic compound

found in various plants and dietary sources like cinnamon. Gut microbiota can also produce

cinnamic acid from the metabolism of dietary polyphenols and the amino acid phenylalanine.

Once absorbed, cinnamic acid undergoes phase II metabolism in the liver, where it is

conjugated with glycine to form Cinnamoylglycine, which is then excreted in the urine.[1][2]

Recent metabolomics studies have highlighted Cinnamoylglycine as a potential biomarker for a

healthy gut microbiome.[3][4] Its levels have been shown to be altered in response to antibiotic

treatment, reflecting disruptions in the gut microbial community. Furthermore, associations

have been observed between Cinnamoylglycine concentrations and conditions such as chronic

kidney disease and sarcopenia, suggesting its broader role in host health.

The metabolic pathway leading to the formation of Cinnamoylglycine is a key detoxification

process. The conjugation of cinnamic acid with glycine increases its water solubility, facilitating

its elimination from the body. This pathway is crucial for managing the load of dietary and

microbially-derived aromatic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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